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Compound of Interest

Compound Name: AG 370

Cat. No.: B1632401 Get Quote

Technical Support Center: AG 370
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for the long-term storage of AG 370, a

tyrphostin and selective inhibitor of the Platelet-Derived Growth Factor (PDGF) receptor kinase.

[1] Proper storage is critical to ensure the compound's stability, potency, and the reproducibility

of experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store solid AG 370 upon receipt?

A1: Upon receipt, solid AG 370, which is typically in a lyophilized powder form, should be

stored in a tightly sealed container at -20°C or -80°C, protected from light and moisture.[2][3]

While short-term shipping may occur at room temperature, long-term storage at low

temperatures is crucial for maintaining its chemical integrity.[2]

Q2: What is the recommended solvent for creating AG 370 stock solutions?

A2: The recommended solvent for preparing concentrated stock solutions of AG 370 is high-

purity, anhydrous Dimethyl sulfoxide (DMSO).[2][3] Using anhydrous DMSO is important to

minimize compound degradation.[2][3]

Q3: How should I store AG 370 stock solutions for long-term use?
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A3: AG 370 stock solutions prepared in DMSO should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[2][3][4] These aliquots should be stored at

-20°C for short- to medium-term storage (months) or at -80°C for long-term storage (up to a

year or more).[2][4]

Q4: Can I store AG 370 in aqueous buffers?

A4: It is not recommended to store AG 370 in aqueous buffers for extended periods, as this

can lead to degradation.[2] Working solutions in aqueous buffers should be prepared fresh from

a frozen DMSO stock solution before each experiment.[2]
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Issue Possible Cause Recommended Solution

Loss of compound activity or

inconsistent experimental

results.

Compound degradation due to

improper storage.

Ensure the solid compound is

stored at -20°C or -80°C and

protected from light and

moisture. For stock solutions,

confirm they are aliquoted and

stored at -80°C to prevent

freeze-thaw cycles. Use freshly

prepared working solutions for

each experiment.[2][3]

Precipitation observed in the

stock solution upon thawing.

The compound may have

come out of solution during

freezing or due to repeated

freeze-thaw cycles.

Before use, gently warm the

vial and vortex to ensure the

compound is fully dissolved.

Visually inspect the solution for

any particulates before making

dilutions. To prevent this,

ensure stock solutions are

aliquoted into single-use

volumes.[2]

Difficulty dissolving the solid

compound in DMSO.

The compound may have

absorbed moisture.

Ensure the vial was tightly

sealed during storage. If

moisture absorption is

suspected, the powder can be

dried in a desiccator before

attempting to dissolve it.

Data Presentation: Storage Recommendations
Summary
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Form Solvent
Storage

Temperature

Storage

Duration

Key

Recommendati

ons

Solid

(Lyophilized

Powder)

N/A -20°C or -80°C
Long-term

(Years)

Store in a tightly

sealed, light-

protected

container. A

desiccator can

be used to

prevent moisture

absorption.[2][3]

Stock Solution
Anhydrous

DMSO
-20°C

Short to Medium-

term (Months)

Aliquot into

single-use vials

to avoid freeze-

thaw cycles.[2][4]

Stock Solution
Anhydrous

DMSO
-80°C

Long-term (Up to

a year or more)

Aliquot into

single-use vials

to avoid freeze-

thaw cycles.[2][3]

[4]

Working Solution Aqueous Buffer

Room

Temperature or

4°C

Short-term

(Hours)

Prepare fresh

before each

experiment from

a frozen stock

solution. Do not

store for

extended

periods.[2]

Experimental Protocols
Protocol for Preparation of AG 370 Stock Solution

Materials:
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AG 370 solid powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, light-protected microcentrifuge tubes (e.g., amber tubes)

Procedure:

1. Equilibrate the vial of solid AG 370 to room temperature before opening to prevent

condensation.

2. Weigh the desired amount of AG 370 powder in a sterile tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex or sonicate the solution until the AG 370 is completely dissolved.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

7. Store the aliquots at -80°C for long-term storage.

Mandatory Visualization
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AG 370 Long-Term Storage Workflow

Solid Compound Handling

Stock Solution Preparation & Storage

Working Solution Preparation

Receive Solid AG 370

Store at -20°C or -80°C
(Tightly sealed, protected from light)

Prepare Stock Solution
(Anhydrous DMSO)

Aliquot into single-use tubes

Avoids freeze-thaw

Store Aliquots at -80°C

Thaw a single aliquot

Prepare Working Solution
(Aqueous Buffer)

Prepare fresh

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for the long-term storage and handling of AG 370.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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